N-Desmethyl Eletriptan
N-Desmethyl Eletriptan
N-Desmethyleletriptan, also known as dett CPD, belongs to the class of organic compounds known as 3-alkylindoles. 3-alkylindoles are compounds containing an indole moiety that carries an alkyl chain at the 3-position. N-Desmethyleletriptan is considered to be a practically insoluble (in water) and relatively neutral molecule. N-Desmethyleletriptan has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood.
Brand Name:
Vulcanchem
CAS No.:
153525-55-4
VCID:
VC0128480
InChI:
InChI=1S/C21H24N2O2S/c24-26(25,19-6-2-1-3-7-19)12-10-16-8-9-21-20(13-16)17(15-23-21)14-18-5-4-11-22-18/h1-3,6-9,13,15,18,22-23H,4-5,10-12,14H2/t18-/m1/s1
SMILES:
C1CC(NC1)CC2=CNC3=C2C=C(C=C3)CCS(=O)(=O)C4=CC=CC=C4
Molecular Formula:
C21H24N2O2S
Molecular Weight:
368.5 g/mol
N-Desmethyl Eletriptan
CAS No.: 153525-55-4
Reference Standards
VCID: VC0128480
Molecular Formula: C21H24N2O2S
Molecular Weight: 368.5 g/mol
| CAS No. | 153525-55-4 |
|---|---|
| Product Name | N-Desmethyl Eletriptan |
| Molecular Formula | C21H24N2O2S |
| Molecular Weight | 368.5 g/mol |
| IUPAC Name | 5-[2-(benzenesulfonyl)ethyl]-3-[[(2R)-pyrrolidin-2-yl]methyl]-1H-indole |
| Standard InChI | InChI=1S/C21H24N2O2S/c24-26(25,19-6-2-1-3-7-19)12-10-16-8-9-21-20(13-16)17(15-23-21)14-18-5-4-11-22-18/h1-3,6-9,13,15,18,22-23H,4-5,10-12,14H2/t18-/m1/s1 |
| Standard InChIKey | HHTDENYTSCXDFO-GOSISDBHSA-N |
| Isomeric SMILES | C1C[C@@H](NC1)CC2=CNC3=C2C=C(C=C3)CCS(=O)(=O)C4=CC=CC=C4 |
| SMILES | C1CC(NC1)CC2=CNC3=C2C=C(C=C3)CCS(=O)(=O)C4=CC=CC=C4 |
| Canonical SMILES | C1CC(NC1)CC2=CNC3=C2C=C(C=C3)CCS(=O)(=O)C4=CC=CC=C4 |
| Description | N-Desmethyleletriptan, also known as dett CPD, belongs to the class of organic compounds known as 3-alkylindoles. 3-alkylindoles are compounds containing an indole moiety that carries an alkyl chain at the 3-position. N-Desmethyleletriptan is considered to be a practically insoluble (in water) and relatively neutral molecule. N-Desmethyleletriptan has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. |
| Synonyms | (R)-5-[2-(phenylsulfonyl)ethyl]-3-(2-pyrrolidinylmethyl)-1H-Indole; N-Demethyl Eletriptan |
| PubChem Compound | 22873800 |
| Last Modified | Nov 11 2021 |
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